Cas no 42933-44-8 (5-Aminobenzofuran-2-carboxylic acid)

• Product Name: 5-Aminobenzofuran-2-carboxylic acid
• CAS No: 42933-44-8
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD11505019
• CID: 325290
• PubChem ID: 22262728
• Update Time: 2025-11-02

5-Aminobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminobenzofuran-2-carboxylic acid
• 2-Benzofurancarboxylicacid, 5-amino-
• 5-amino-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid,5-amino
• 5-Amino-benzofuran-2-carbonsaeure
• 5-amino-benzofuran-2-carboxylic acid
• aminobenzofurancarboxylicacid
• A851629
• AB01002291-01
• FT-0681069
• AC-26399
• J-516732
• SCHEMBL3487776
• 5-Aminobenzofuran-2-carboxylicacid
• AKOS005072745
• 42933-44-8
• CS-M1933
• AMY21354
• 5-amino-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 5-amino-
• BCP01669
• DTXSID60624044
• MFCD11505019
• EN300-41999
• 2-Benzofurancarboxylic acid,5-amino-
• GC-0616
• DB-070370

• MDL： MFCD11505019
• Inchi： 1S/C9H7NO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12)
• InChI Key： IIBKBXGCIDLMOP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.5A^2

Experimental Properties

• Density: 1.462
• Melting Point: >300°
• Boiling Point: 406.222°C at 760 mmHg
• Flash Point: 199.476°C
• Refractive Index: 1.714
• PSA: 76.46000
• LogP: 2.29440

5-Aminobenzofuran-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-Aminobenzofuran-2-carboxylic acid

Recent Advances in the Application of 5-Aminobenzofuran-2-carboxylic acid (CAS: 42933-44-8) in Chemical Biology and Pharmaceutical Research

5-Aminobenzofuran-2-carboxylic acid (CAS: 42933-44-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzofuran scaffold and amino-carboxylic acid functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to 5-Aminobenzofuran-2-carboxylic acid, focusing on its synthetic utility, biological activities, and therapeutic potential.

One of the most notable advancements in the application of 5-Aminobenzofuran-2-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the benzofuran scaffold has been extensively explored for its ability to modulate kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Aminobenzofuran-2-carboxylic acid exhibit potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), two kinases implicated in tumor growth and angiogenesis. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar inhibitory concentrations.

In addition to its anticancer potential, 5-Aminobenzofuran-2-carboxylic acid has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel benzofuran-based analogs with significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the antimicrobial efficacy to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings underscore the potential of 5-Aminobenzofuran-2-carboxylic acid as a scaffold for developing next-generation antibiotics.

Beyond its applications in oncology and infectious diseases, 5-Aminobenzofuran-2-carboxylic acid has also been investigated for its anti-inflammatory properties. A 2022 study in the European Journal of Medicinal Chemistry highlighted the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of chronic inflammatory conditions. The study employed a combination of in vitro and in vivo models to validate the anti-inflammatory effects, suggesting that 5-Aminobenzofuran-2-carboxylic acid derivatives could serve as lead compounds for treating autoimmune disorders like rheumatoid arthritis.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 5-Aminobenzofuran-2-carboxylic acid production. A 2023 paper in Organic Process Research & Development described a novel catalytic method for the large-scale synthesis of this compound, utilizing palladium-catalyzed C-H activation. This method not only reduces the reliance on hazardous reagents but also enhances yield and purity, making it more suitable for industrial applications. Such innovations are critical for meeting the growing demand for this compound in pharmaceutical development.

In conclusion, 5-Aminobenzofuran-2-carboxylic acid (CAS: 42933-44-8) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable scaffold for drug discovery. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.